Cas no 23745-45-1 (Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI))

• Product Name: Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI)
• CAS No: 23745-45-1
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 283152
• PubChem ID: 302935
• Update Time: 2025-04-19

Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI)
• propan-2-yl N-[4-(trifluoromethyl)phenyl]carbamate
• AC1L71MM
• NSC190688
• NSC-190688
• SureCN8276360
• SCHEMBL8276360
• DTXSID30307312
• LOEODQQLAPJDEP-UHFFFAOYSA-N
• 23745-45-1

• Inchi： 1S/C11H12F3NO2/c1-7(2)17-10(16)15-9-5-3-8(4-6-9)11(12,13)14/h3-7H,1-2H3,(H,15,16)
• InChI Key： LOEODQQLAPJDEP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(=O)OC(C)C)(F)F

Computed Properties

• Exact Mass: 247.08206
• Monoisotopic Mass: 247.082013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.262
• Boiling Point: 235.4°C at 760 mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.488
• PSA: 38.33
• LogP: 3.73530